Cas no 1805349-03-4 (3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805349-03-4
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4853224
• Update Time: 2025-06-29

3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H7F2N3O2/c10-9(11)8-7(13)4(2-6(15)16)1-5(3-12)14-8/h1,9H,2,13H2,(H,15,16)
• InChI Key： BDMVBZVEMFEFOJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C#N)N=1)CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.3
• Topological Polar Surface Area: 100

Additional information on 3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid

3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic Acid: A Comprehensive Overview

3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid, identified by the CAS number 1805349-03-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule includes a pyridine ring substituted with amino, cyano, difluoromethyl, and acetic acid groups, making it a versatile compound for research and development.

The synthesis of 3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

The structural features of this compound make it an interesting candidate for drug discovery. The presence of multiple functional groups, such as the amino group (-NH₂) and cyano group (-CN), provides opportunities for bioisosteric replacements and modifications. These groups can influence the compound's solubility, permeability, and binding affinity to target proteins. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific disease pathways.

In terms of biological activity, 3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid has shown promising results in vitro assays. Preclinical studies suggest that this compound exhibits selective inhibition against certain enzymes involved in inflammatory processes. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for investigating disease mechanisms at the molecular level.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have been employed to predict its electronic properties and reactivity under different conditions.

From an environmental perspective, the degradation pathways of 3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid have been studied to assess its ecological impact. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural systems. This information is crucial for evaluating its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 3-Amino-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805349-03-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with advanced synthetic methods and biological insights, positions it as a valuable asset in both academic research and industrial applications.